Cas no 2308478-74-0 ((3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid
• CAS No: 2308478-74-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6254090
• PubChem ID: 165748147
• Update Time: 2025-10-30

(3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid
• (3R)-1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidine-3-carboxylic acid
• 2308478-74-0
• EN300-1505542

• Inchi： 1S/C26H28N2O5/c29-24(28-13-5-6-17(14-28)25(30)31)23(16-11-12-16)27-26(32)33-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22-23H,5-6,11-15H2,(H,27,32)(H,30,31)/t17-,23?/m1/s1
• InChI Key： YDBZUCPDROLOMD-LIXIDFRTSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid

Recent Advances in the Study of (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid (CAS: 2308478-74-0)

The compound (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid (CAS: 2308478-74-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique piperidine-3-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been the subject of several studies aimed at elucidating its synthetic pathways, biological activities, and therapeutic potential.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a building block for peptide-based therapeutics. The Fmoc group, a widely used protecting group in peptide synthesis, facilitates the efficient assembly of complex peptide structures. Studies have demonstrated that the incorporation of (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid into peptide sequences can enhance their stability and bioavailability, making it a valuable tool in the design of novel therapeutics.

In addition to its synthetic utility, this compound has shown promising biological activity in preclinical studies. Investigations into its mechanism of action have revealed its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that derivatives of this compound exhibit selective inhibition of key proteases implicated in the pathogenesis of Alzheimer's disease, highlighting its potential as a lead compound for the development of new treatments.

Further studies have explored the pharmacokinetic properties of (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into the compound's behavior in biological systems, informing the design of more effective drug formulations. Notably, the compound's ability to cross the blood-brain barrier has been a key area of interest, given its potential applications in central nervous system (CNS) disorders.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through the development of novel synthetic routes and the optimization of derivative compounds with improved pharmacological profiles.

In conclusion, (3R)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-3-carboxylic acid (CAS: 2308478-74-0) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, particularly in the areas of peptide therapeutics and CNS disorders. Continued research efforts are expected to yield new insights and applications for this compound, paving the way for its eventual clinical use.